Cas no 1247517-77-6 (N-{bicyclo[2.2.1]heptan-2-yl}-1-methyl-1H-pyrazol-4-amine)

• Product Name: N-{bicyclo[2.2.1]heptan-2-yl}-1-methyl-1H-pyrazol-4-amine
• CAS No: 1247517-77-6
• MF: C₁₁H₁₇N₃
• MW: 191.272782087326
• CID: 5098544
• PubChem ID: 61308966
• Update Time: 2026-03-02

N-{bicyclo[2.2.1]heptan-2-yl}-1-methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-4-amine, N-bicyclo[2.2.1]hept-2-yl-1-methyl-
• n-(Bicyclo[2.2.1]heptan-2-yl)-1-methyl-1h-pyrazol-4-amine
• N-{bicyclo[2.2.1]heptan-2-yl}-1-methyl-1H-pyrazol-4-amine

• Inchi： 1S/C11H17N3/c1-14-7-10(6-12-14)13-11-5-8-2-3-9(11)4-8/h6-9,11,13H,2-5H2,1H3
• InChI Key： DDUCCLXOYUHCCR-UHFFFAOYSA-N
• SMILES： N1(C)C=C(NC2CC3CC2CC3)C=N1

Additional information on N-{bicyclo[2.2.1]heptan-2-yl}-1-methyl-1H-pyrazol-4-amine

N-{bicyclo[2.2.1]heptan-2-yl}-1-methyl-1H-pyrazol-4-amine (CAS No. 1247517-77-6): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

N-{bicyclo[2.2.1]heptan-2-yl}-1-methyl-1H-pyrazol-4-amine (CAS No. 1247517-77-6) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of bicyclic amines and is characterized by its bicyclo[2.2.1]heptane and 1-methylpyrazole moieties, which confer it with distinct chemical and biological properties.

The bicyclo[2.2.1]heptane ring system is a common scaffold in natural products and synthetic compounds, known for its rigidity and conformational stability. This structural feature can enhance the binding affinity and selectivity of molecules interacting with biological targets, making it an attractive moiety for drug design. The 1-methylpyrazole group, on the other hand, is a versatile functional group that can participate in various hydrogen bonding interactions and π-stacking effects, contributing to the overall pharmacological profile of the compound.

Recent studies have highlighted the potential of N-{bicyclo[2.2.1]heptan-2-yl}-1-methyl-1H-pyrazol-4-amine in various therapeutic areas. One notable application is in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. Research has shown that this compound can modulate the activity of key enzymes involved in these conditions, such as acetylcholinesterase (AChE) and butyrylcholinesterase (BuChE). By inhibiting these enzymes, N-{bicyclo[2.2.1]heptan-2-yl}-1-methyl-1H-pyrazol-4-amine can potentially improve cognitive function and slow down disease progression.

In addition to its neuroprotective effects, N-{bicyclo[2.2.1]heptan-2-yl}-1-methyl-1H-pyrazol-4-amine has also been investigated for its anti-inflammatory properties. Inflammation plays a crucial role in many chronic diseases, including cardiovascular diseases, diabetes, and cancer. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), thereby reducing inflammation and associated tissue damage.

The pharmacokinetic properties of N-{bicyclo[2.2.1]heptan-2-yl}-1-methyl-1H-pyrazol-4-amine have also been studied extensively to ensure its suitability for therapeutic use. Preclinical studies have shown that this compound exhibits good oral bioavailability, favorable distribution to target tissues, and a reasonable half-life, making it a promising candidate for further development as a drug candidate.

Furthermore, the safety profile of N-{bicyclo[2.2.1]heptan-2-yl}-1-methyl-1H-pyrazol-4-amine has been evaluated in various animal models, with no significant toxic effects observed at therapeutic doses. These findings support its potential for clinical translation and underscore the importance of continued research to fully understand its mechanisms of action and optimize its therapeutic potential.

In conclusion, N-{bicyclo[2.2.1]heptan-2-yl}-1-methyl-1H-pyrazol-4-amine (CAS No. 1247517-77-6) represents a promising compound with diverse applications in medicinal chemistry. Its unique structural features and favorable biological properties make it an attractive candidate for further investigation in the development of novel therapeutics for neurodegenerative diseases, inflammation-related disorders, and other conditions where modulation of key biological pathways is beneficial.